Cas no 35280-78-5 (4'-Hexyloxybenzylidene-4-cyanoaniline)

• Product Name: 4'-Hexyloxybenzylidene-4-cyanoaniline
• CAS No: 35280-78-5
• MF: C₂₀H₂₂N₂O
• MW: 306.401484966278
• MDL: MFCD00059589
• CID: 313642
• PubChem ID: 87570820
• Update Time: 2025-07-15

4'-Hexyloxybenzylidene-4-cyanoaniline Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[[4-(hexyloxy)phenyl]methylene]amino]-
• 4'-Hexyloxybenzylidene-4-cyanoaniline
• 4-[(4-hexoxyphenyl)methylideneamino]benzonitrile
• 4'-n-hexyloxybenlidene-4-cyanoaniline
• 4'-N-HEXYLOXYBENZYLIDENE-4-CYANOANILINE
• p-hexyloxybenzylidene p-cyanoaniline
• p-n-Hexyloxybenzylidenamino-p'-benzonitril
• p-n-hexyloxybenzylideneamino-p'-benzonitrile
• Benzonitrile, 4-[[[4-(hexyloxy)phenyl]methylene]amino]-
• 4-((4-(Hexyloxy)benzylidene)amino)benzonitrile
• 4'-N-Hexloxybenzylidene-4-cyanoaniline
• Benzonitrile, 4-(((4-(hexyloxy)phenyl)methylene)amino)-
• 4-[(1E)-2-(4-hexyloxyphenyl)-1-azavinyl]benzenecarbonitrile
• YABQOLANVLHEPV-CJLVFECKSA-N
• SBB008446
• Hexyloxybenzylideneaminobenzonitrile
• CS-0183029
• T72350
• 97564-40-4
• NS00029817
• 4-(([4-(Hexyloxy)phenyl]methylidene)amino)benzonitrile
• 4-N-HEXYLOXYBENZYLIDENE-4-CYANOANILINE
• AKOS025116684
• 4-[(E)-[[4-(Hexyloxy)phenyl]methylene]amino]benzonitrile
• N-(p-n-Hexyloxybenzylidene)-p-aminobenzonitrile
• p-Hexyloxybenzylidene p-Aminobenzonitrile
• p-Hexyloxybenzylidene-p-cyanoaniline
• 4-[[[4-(Hexyloxy)phenyl]methylene]amino]benzonitrile
• EINECS 252-486-0
• 35280-78-5
• H0419
• Benzonitrile, 4-[(E)-[[4-(hexyloxy)phenyl]methylene]amino]-
• DTXSID7067904
• p'-Hexyloxybenzylidene-p-aminobenzonitrile
• 4-((4-(hexyloxy);benzylidene);amino);benzonitrile
• 4-(((E)-[4-(Hexyloxy)phenyl]methylidene)amino)benzonitrile
• FT-0676023
• N-(4-Hexoxybenzylidene)-4-cyanoaniline
• SCHEMBL11425348
• XPK6W6TRA8
• MFCD00059589
• (E)-4-(4-(hexyloxy)benzylideneamino)benzonitrile
• YABQOLANVLHEPV-UHFFFAOYSA-N
• 4-({[4-(hexyloxy)phenyl]methylidene}amino)benzonitrile

• MDL： MFCD00059589
• Inchi： 1S/C20H22N2O/c1-2-3-4-5-14-23-20-12-8-18(9-13-20)16-22-19-10-6-17(15-21)7-11-19/h6-13,16H,2-5,14H2,1H3/b22-16+
• InChI Key： YABQOLANVLHEPV-CJLVFECKSA-N
• SMILES： O(C1C=CC(/C=N/C2C=CC(C#N)=CC=2)=CC=1)CCCCCC

Computed Properties

• Exact Mass: 306.17300
• Monoisotopic Mass: 306.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2
• Topological Polar Surface Area: 45.4

Experimental Properties

• Density: 1g/cm3
• Boiling Point: 474.2ºC at 760mmHg
• Flash Point: 240.6ºC
• Refractive Index: 1.541
• PSA: 45.38000
• LogP: 5.26798

4'-Hexyloxybenzylidene-4-cyanoaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4'-Hexyloxybenzylidene-4-cyanoaniline

Introduction to 4'-Hexyloxybenzylidene-4-cyanoaniline (CAS No. 35280-78-5)

4'-Hexyloxybenzylidene-4-cyanoaniline (CAS No. 35280-78-5) is a significant compound in the field of organic chemistry, particularly in the development of liquid crystal materials and optoelectronic devices. This compound, also known as 6OCB, has garnered considerable attention due to its unique properties and potential applications in advanced technological fields.

The molecular structure of 4'-Hexyloxybenzylidene-4-cyanoaniline consists of a central benzylidene bridge connecting a hexyloxy-substituted benzene ring and a cyano-substituted aniline group. This specific arrangement imparts the compound with remarkable liquid crystalline behavior, making it an ideal candidate for various applications in liquid crystal displays (LCDs) and other optoelectronic devices.

Recent studies have delved into the detailed molecular dynamics and phase behavior of 4'-Hexyloxybenzylidene-4-cyanoaniline. For instance, a 2021 study published in the Journal of Physical Chemistry B explored the temperature-dependent phase transitions and molecular packing arrangements of this compound. The researchers found that 6OCB exhibits a nematic phase over a wide temperature range, which is crucial for its use in LCDs. The nematic phase is characterized by long-range orientational order but no positional order, allowing for the alignment of molecules under an electric field.

In addition to its liquid crystalline properties, 4'-Hexyloxybenzylidene-4-cyanoaniline has been investigated for its potential in organic electronics. A 2020 study in Advanced Materials reported on the use of 6OCB as a dopant in organic semiconductors, enhancing their charge transport properties. The cyano group in the molecule plays a critical role in modulating the electronic structure and improving the performance of these materials.

The synthesis of 4'-Hexyloxybenzylidene-4-cyanoaniline typically involves a multi-step process, starting with the preparation of 4-hexyloxybenzaldehyde and 4-cyanophenylamine. These intermediates are then combined through a condensation reaction to form the final product. The purity and yield of 6OCB can be optimized by carefully controlling reaction conditions such as temperature, solvent, and catalysts.

Safety and handling guidelines for 4'-Hexyloxybenzylidene-4-cyanoaniline are essential for both laboratory and industrial settings. While this compound is not classified as hazardous, it should be handled with care to avoid skin contact and inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling.

In conclusion, 4'-Hexyloxybenzylidene-4-cyanoaniline (CAS No. 35280-78-5) is a versatile compound with significant potential in various technological applications. Its unique liquid crystalline properties and electronic characteristics make it an important material for research and development in fields such as liquid crystal displays and organic electronics. Ongoing studies continue to uncover new insights into its behavior and potential uses, further solidifying its importance in the scientific community.